Cas no 756501-88-9 (Benzenemethanesulfonamide, 4-(2-methylpropyl)-)

• Product Name: Benzenemethanesulfonamide, 4-(2-methylpropyl)-
• CAS No: 756501-88-9
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 4173802
• PubChem ID: 23024691
• Update Time: 2025-05-20

Benzenemethanesulfonamide, 4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 4-(2-methylpropyl)-
• AKOS018820685
• [4-(2-methylpropyl)phenyl]methanesulfonamide
• 756501-88-9
• SCHEMBL688459
• EN300-679627

• Inchi： 1S/C11H17NO2S/c1-9(2)7-10-3-5-11(6-4-10)8-15(12,13)14/h3-6,9H,7-8H2,1-2H3,(H2,12,13,14)
• InChI Key： GOWWNGRLJOELOG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)CC(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 227.09799996Da
• Monoisotopic Mass: 227.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Additional information on Benzenemethanesulfonamide, 4-(2-methylpropyl)-

Benzenemethanesulfonamide, 4-(2-methylpropyl)- (CAS No. 756501-88-9)

Benzenemethanesulfonamide, 4-(2-methylpropyl)-, also known by its CAS registry number 756501-88-9, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a benzene ring substituted with a methanesulfonamide group at the para position, along with a 2-methylpropyl substituent. This combination of functional groups imparts distinctive chemical and physical properties to the molecule.

The synthesis of Benzenemethanesulfonamide, 4-(2-methylpropyl)- typically involves a multi-step process that includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, Benzenemethanesulfonamide, 4-(2-methylpropyl)- has shown promise in the field of drug discovery. Its sulfonamide group is known to exhibit bioisosteric properties, making it a valuable scaffold for designing bioactive molecules. For instance, studies have demonstrated that this compound can act as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases such as cardiovascular disorders and central nervous system diseases.

The physical properties of Benzenemethanesulfonamide, 4-(2-methylpropyl)- are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various chemical reactions and formulations. Additionally, its stability under physiological conditions has been tested, showing minimal degradation over extended periods.

Recent research has focused on the environmental impact of Benzenemethanesulfonamide, 4-(2-methylpropyl)-. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its potential to accumulate in the environment. This is particularly important for applications where eco-friendliness is a key consideration.

In conclusion, Benzenemethanesulfonamide, 4-(2-methylpropyl)- (CAS No. 756501-88-9) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its functionality and utility, this compound is poised to play an increasingly important role in advancing modern science and technology.